Cas no 2135-57-1 (Estr-4-ene-3,17-dione,10-hydroperoxy- (8CI,9CI))

Estr-4-ene-3,17-dione,10-hydroperoxy- (8CI,9CI) structure
2135-57-1 structure
Product name:Estr-4-ene-3,17-dione,10-hydroperoxy- (8CI,9CI)
CAS No:2135-57-1
MF:C18H24O4
MW:304.380765914917
CID:255963
PubChem ID:21122979

Estr-4-ene-3,17-dione,10-hydroperoxy- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Estr-4-ene-3,17-dione,10-hydroperoxy- (8CI,9CI)
    • (8S,9S,10S,13S,14S)-10-hydroperoxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
    • Estr-4-ene-3,17-dione, 10-hydroperoxy-
    • DTXSID70175618
    • 10-Hped
    • 10beta-Hydroperoxy-4-estrene-3,17-dione
    • 10-Hydroperoxy-4-estrene-3,17-dione
    • 2135-57-1
    • SCHEMBL3275971
    • Inchi: InChI=1S/C18H24O4/c1-17-8-7-15-13(14(17)4-5-16(17)20)3-2-11-10-12(19)6-9-18(11,15)22-21/h10,13-15,21H,2-9H2,1H3
    • InChI Key: MUNAAPIKEXKOFD-UHFFFAOYSA-N
    • SMILES: O=C1CCC2(C3CCC4(C(CCC4C3CCC2=C1)=O)C)OO

Computed Properties

  • Exact Mass: 304.16752
  • Monoisotopic Mass: 304.167459
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Density: 1.25
  • Boiling Point: 502.2°C at 760 mmHg
  • Flash Point: 183.2°C
  • Refractive Index: 1.575
  • PSA: 63.6

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